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Compound of Interest

Compound Name: 4'-Nitrobenzanilide

Cat. No.: B1329733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the known hazards and recommended safety

precautions for the handling of 4'-Nitrobenzanilide. The information is intended to support

researchers, scientists, and professionals in the field of drug development in establishing safe

laboratory practices.

Hazard Identification and Classification
4'-Nitrobenzanilide is classified as a hazardous substance. The primary known hazard is

serious eye irritation.[1][2][3] While comprehensive toxicological data is not publicly available,

its chemical structure, belonging to the family of aromatic nitro compounds, warrants a cautious

approach to handling.

GHS Hazard Statements
H319: Causes serious eye irritation.[1][2][3]

GHS Precautionary Statements
P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P337+P313: If eye irritation persists: Get medical advice/attention.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4'-Nitrobenzanilide is presented in

the table below. This data is essential for understanding its behavior under various laboratory

conditions.

Property Value Source

Molecular Formula C₁₃H₁₀N₂O₃ [1][4][5][6][7]

Molecular Weight 242.23 g/mol [1][4][5][6][7]

CAS Number 3393-96-2 [1][4][5][7]

Appearance
White to orange to green

powder/crystal
[3][4]

Melting Point 202-204 °C [3][4][8]

Boiling Point 327 °C at 760 mmHg [8]

Flash Point 151.5 °C [8]

Density 1.344 g/cm³ [8]

Solubility 2.2 µg/mL at pH 7.4 [1]

Toxicological Data
As of the latest available information, specific quantitative toxicological data such as LD50

(median lethal dose) and LC50 (median lethal concentration) for 4'-Nitrobenzanilide are not

available in the public domain. One safety data sheet explicitly states "no data available" for

acute oral, inhalation, and dermal toxicity.[9]

Given the absence of specific data, it is prudent to handle 4'-Nitrobenzanilide as a substance

with potential for toxicity. The principles of ALARA (As Low As Reasonably Achievable) should
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be strictly followed to minimize exposure.

Experimental Protocols for Hazard Assessment
While specific experimental reports on the toxicology of 4'-Nitrobenzanilide are not available,

the assessment of a novel chemical's hazards typically follows internationally recognized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines provide a framework for the systematic evaluation of a

substance's potential effects on human health and the environment.

Acute Oral Toxicity Assessment (Based on OECD
Guideline 423)
The "Acute Toxic Class Method" is a stepwise procedure used to estimate the acute oral

toxicity of a substance.

Initial Considerations: Before the test, all available information on the substance is reviewed,

including its identity, chemical structure, and any existing toxicological data on related

compounds.[10]

Animal Selection and Preparation: Healthy, young adult animals of a single sex (typically

females) from common laboratory strains are used.[10] The animals are acclimatized to the

laboratory conditions before the study.

Dosing: The test substance is administered orally in a stepwise manner to a small group of

animals (typically 3 per step) at one of the defined dose levels (e.g., 5, 50, 300, 2000 mg/kg

body weight).[10]

Observation: The animals are observed for signs of toxicity and mortality for a defined

period, typically 14 days. Observations include changes in skin, fur, eyes, and behavior.

Procedure Progression: The outcome of the first step determines the next dose level. If

mortality is observed, the dose for the next step is lowered. If no mortality is observed, the

dose is increased.[10] This process continues until the criteria for a specific toxicity class are

met.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1329733?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Irritation/Corrosion Assessment (Based on OECD
Guideline 405)
This guideline describes the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.

Animal Selection: Healthy, young adult albino rabbits are typically used for this test.

Application: A small, measured amount of the test substance is applied to the conjunctival

sac of one eye of each animal. The other eye serves as a control.

Observation: The eyes are examined for signs of irritation or corrosion at specific intervals

after application (e.g., 1, 24, 48, and 72 hours). The degree of eye reaction is scored for the

cornea, iris, and conjunctiva.

Classification: The substance is classified as an irritant or corrosive based on the severity,

persistence, and reversibility of the observed eye lesions.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[3]

Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile) must be

worn.[3]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.

Engineering Controls
Work with 4'-Nitrobenzanilide should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Storage
Store in a tightly closed container in a dry and well-ventilated place.[11]
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Emergency Procedures
First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

In Case of Skin Contact: Immediately wash off with soap and plenty of water.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[3]

If Swallowed: Rinse mouth with water. Do not induce vomiting.

Spill Response Workflow
In the event of a spill, a systematic approach is crucial to ensure safety and minimize

environmental contamination. The following diagram outlines the logical workflow for

responding to a 4'-Nitrobenzanilide spill.
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Initial Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Immediate Area

Alert Colleagues & Supervisor

Don Appropriate PPE

Contain the Spill with Inert Absorbent Material

Carefully Sweep or Scoop into a Labeled Waste Container

Decontaminate the Area with Soap and Water

Dispose of Waste According to Institutional Protocols

Report the Incident

Resume Operations

Click to download full resolution via product page

Caption: Workflow for a 4'-Nitrobenzanilide chemical spill response.
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Reactivity and Stability
4'-Nitrobenzanilide is stable under normal conditions. However, as an aromatic nitro

compound, it may be reactive with strong oxidizing agents and strong bases.

Disposal Considerations
Dispose of 4'-Nitrobenzanilide and any contaminated materials in accordance with local,

state, and federal regulations. It is the responsibility of the generator to determine the proper

waste classification and disposal method.

This technical guide is intended to provide a summary of the available safety information for 4'-
Nitrobenzanilide. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)

and a comprehensive risk assessment prior to handling this chemical. All laboratory personnel

should be trained on the specific hazards and safe handling procedures for the chemicals they

work with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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